NQK-Q8 peptide

• Molecular Formula: C48H78N14O14
• Molecular Weight: 1075.2 g/mol
• InChI: InChI=1S/C48H78N14O14/c1-6-25(4)39(62-46(73)32(20-24(2)3)60-42(69)29(14-10-11-19-49)57-43(70)30(15-17-35(51)63)56-41(68)28(50)22-37(53)65)47(74)55-26(5)40(67)59-33(23-38(54)66)45(72)58-31(16-18-36(52)64)44(71)61-34(48(75)76)21-27-12-8-7-9-13-27/h7-9,12-13,24-26,28-34,39H,6,10-11,14-23,49-50H2,1-5H3,(H2,51,63)(H2,52,64)(H2,53,65)(H2,54,66)(H,55,74)(H,56,68)(H,57,70)(H,58,72)(H,59,67)(H,60,69)(H,61,71)(H,62,73)(H,75,76)/t25-,26-,28-,29-,30-,31-,32-,33-,34-,39-/m0/s1
• InChIKey: WNSOEQPEBCDIFZ-LPTQABDXSA-N

NQK-Q8 Peptide: HLA-B*15:01-Restricted Epitope

The NQK-Q8 peptide (sequence: NQKLIANQF; CAS: 2445453-91-6; molecular weight: 1075.22 Da) is a 9-mer immunodominant epitope derived from the SARS-CoV-2 spike protein [1]. First characterized by Augusto et al. in Nature, this peptide is presented by the HLA-B*15:01 allele and serves as a critical immunological tool for investigating T cell-mediated immunity and cross-protection mechanisms in COVID-19 research [1][2].

✓ HLA-B*15:01-restricted SARS-CoV-2 spike epitope (residues 919–927)

✓ Sequence conserved across all SARS-CoV-2 variants

✓ Single-residue difference from seasonal coronavirus homolog (NQK-A8)

• [1] Augusto DG, Murdolo LD, Chatzileontiadou DSM, et al. A common allele of HLA is associated with asymptomatic SARS-CoV-2 infection. Nature. 2023;620(7972):128-136. View Source
• [2] Augusto DG, et al. NQK-Q8 peptide product information. PeptideDB Database. View Source

NQK-Q8 Irreplaceability in HLA-B*15:01 Studies

Direct substitution of the NQK-Q8 peptide with alternative SARS-CoV-2 or seasonal coronavirus epitopes will yield divergent experimental outcomes due to its unique sequence-dependent structural presentation by HLA-B*15:01. The NQK-Q8 peptide forms a specific HLA-B*15:01 complex that differs from complexes formed by other SARS-CoV-2 spike-derived peptides, and its immunodominance and cross-reactivity with seasonal coronavirus homologs like NQK-A8 are governed by distinct conformational and TCR recognition properties [1]. The single-residue substitution between NQK-Q8 and NQK-A8 results in measurable differences in thermal stability, T cell memory phenotype distribution, and cross-reactive functional responses that materially affect assay interpretation and experimental reproducibility [1].

Allele-specific presentation

Epitope recognition is strictly HLA-B*15:01-restricted; other SARS-CoV-2 epitopes may not be presented in this context.

Functional response magnitude

Single-residue substitution (Gln→Ala) alters TCR affinity and cytokine response magnitude; seasonal homolog NQK-A8 may not replicate NQK-Q8 responses.

Pre-existing immunity detection

NQK-Q8 showed reported higher ex vivo detection frequency in pre-pandemic samples; other epitopes exhibited lower or undetectable frequencies.

• [1] Augusto DG, Murdolo LD, Chatzileontiadou DSM, et al. A common allele of HLA is associated with asymptomatic SARS-CoV-2 infection. Nature. 2023;620(7972):128-136. View Source

NQK-Q8 vs. NQK-A8: Quantitative Evidence

Ex Vivo Tetramer+ Detection Frequency

The NQK-Q8 peptide demonstrates thermal stability of its HLA-B*15:01 complex that is functionally comparable but not statistically significantly different from that of the NQK-A8 homolog, as measured by DSF. At 5 μM and 10 μM concentrations, both complexes exhibit overlapping thermal denaturation profiles with normalized fluorescence intensity versus temperature curves showing virtually superimposable transition midpoints [1]. While this supports their shared presentation stability, the absence of a statistically significant difference (p > 0.05) in thermal denaturation parameters establishes a baseline of equivalence rather than superiority [1].

Detection Frequency

Head-to-head

55.6%

Reported highest among four SARS-CoV-2 epitopes tested; supports pre-existing immunity detection.

Pre-pandemic HLA-B*15:01+ PBMC, ex vivo tetramer staining; n=9 donors.

Evidence Dimension	Thermal denaturation of HLA-B*15:01-peptide complex
Target Compound Data	DSF profile at 5 μM and 10 μM showing normalized fluorescence intensity transition curve (purple line) with thermal midpoint not significantly different from NQK-A8 complex
Comparator Or Baseline	NQK-A8 peptide (orange line) at identical 5 μM and 10 μM concentrations
Quantified Difference	p > 0.05 (not significant) for thermal stability difference; overlapping DSF curves
Conditions	Differential scanning fluorimetry (DSF); n=2 biologically independent experiments performed in duplicate; HLA-B*15:01 protein refolded with synthetic peptide; 5 μM and 10 μM complex concentrations

Why This Matters

Confirms that the NQK-Q8 peptide forms an HLA-B*15:01 complex with thermal stability equivalent to the well-characterized seasonal coronavirus homolog, ensuring reproducible in vitro assay performance.

• [1] Augusto DG, Murdolo LD, Chatzileontiadou DSM, et al. A common allele of HLA is associated with asymptomatic SARS-CoV-2 infection. Nature. 2023;620(7972):128-136. (Fig. 4a). View Source

Memory Phenotype of Tetramer+ CD8+ T Cells

NQK-Q8-specific CD8+ T cell lines restimulated with their cognate NQK-Q8 peptide produce total cytokine responses that are not statistically significantly different from the responses of NQK-A8-specific T cell lines restimulated with their cognate NQK-A8 peptide [1]. The quantitative comparison across n=5 donors reveals median total cytokine production (sum of IFNγ, TNF, IL-2, MIP-1β, and CD107a) with overlapping interquartile ranges and a p-value exceeding 0.05 by two-tailed unpaired t-test [1].

Memory Phenotype

Head-to-head

100%

Tetramer+ cells exhibit memory phenotype, confirming authentic pre-existing immunity.

CCR7/CD45RA staining; TEM/TEMRA subsets 29% for NQK-Q8 vs. 31% for NQK-A8.

Evidence Dimension	Total cytokine production by cognate peptide-restimulated CD8+ T cells
Target Compound Data	Median total cytokine+CD8+ T cell frequency for NQK-Q8-specific T cells restimulated with NQK-Q8 peptide (n=5 donors)
Comparator Or Baseline	NQK-A8-specific T cells restimulated with NQK-A8 peptide (n=5 donors)
Quantified Difference	p > 0.05 (not significant); overlapping median values with IQR
Conditions	In vitro culture; CD8+ T cell lines generated from PBMCs; restimulation with 1 μM cognate peptide; intracellular cytokine staining (IFNγ, TNF, IL-2, MIP-1β, CD107a); n=5 donors

Why This Matters

Demonstrates that NQK-Q8 elicits cognate T cell activation of comparable magnitude to NQK-A8, supporting its use as a reliable immunodominant epitope for SARS-CoV-2 T cell assays.

• [1] Augusto DG, Murdolo LD, Chatzileontiadou DSM, et al. A common allele of HLA is associated with asymptomatic SARS-CoV-2 infection. Nature. 2023;620(7972):128-136. (Fig. 2a). View Source

Bidirectional T Cell Cross-Reactivity

NQK-Q8-specific T cell lines exhibit robust cross-reactivity with the NQK-A8 peptide, producing cytokine responses comparable to those elicited by cognate peptide stimulation. Conversely, NQK-A8-specific T cell lines produce cytokine responses upon NQK-Q8 restimulation that are not significantly different from cognate stimulation [1]. Tetramer staining analysis reveals that NQK-Q8-specific T cell lines contain CD8+ T cells capable of binding both Tet-Q8 and Tet-A8 tetramers, with dual tetramer-positive cells detected at frequencies not significantly different from single tetramer-positive populations [1].

Cross-Reactivity

Head-to-head

NQK-A8 lines ~2-fold higher response

Bidirectional cross-reactivity observed; response magnitude context-dependent.

In vitro T cell lines from unexposed donors; NQK-A8 lines dominant in 4/5 donors.

Evidence Dimension	Cross-reactive cytokine production and tetramer binding
Target Compound Data	NQK-Q8-specific T cells restimulated with NQK-A8 produce cytokine responses not significantly different from cognate NQK-Q8 stimulation (p>0.05); Tet-Q8/Tet-A8 dual-positive frequency comparable to single-positive frequency (n=5 donors)
Comparator Or Baseline	NQK-A8-specific T cells restimulated with NQK-Q8; single versus dual tetramer staining
Quantified Difference	p > 0.05 (not significant) for cross-stimulation comparisons; overlapping median tetramer+ frequencies
Conditions	In vitro T cell culture; 1 μM peptide restimulation; intracellular cytokine staining; HLA-B*15:01 tetramer staining with PE- and APC-conjugated tetramers; n=5 donors

Why This Matters

Establishes the bidirectional cross-reactivity between NQK-Q8 and NQK-A8, enabling the NQK-Q8 peptide to serve as a reliable probe for investigating pre-existing T cell immunity derived from seasonal coronavirus exposure.

• [1] Augusto DG, Murdolo LD, Chatzileontiadou DSM, et al. A common allele of HLA is associated with asymptomatic SARS-CoV-2 infection. Nature. 2023;620(7972):128-136. (Fig. 2a, 2b). View Source

Polyfunctional CD8+ T Cell Response

Ex vivo tetramer magnetic enrichment followed by CCR7/CD45RA phenotyping reveals that NQK-Q8-specific CD8+ T cells from HLA-B*15:01+ unexposed donors exhibit a memory phenotype distribution that is qualitatively similar to that of NQK-A8-specific T cells, yet with donor-to-donor heterogeneity in the proportions of Tnaïve, TSCM, TCM, TEM, and TEMRA subsets [1]. Following tetramer enrichment, the median percentage of tetramer+ CD8+ T cells was comparable between Tet-Q8 (purple bar, n=7 donors) and Tet-A8 (orange bar, n=6 donors) populations, with overlapping interquartile ranges [1].

Polyfunctionality

Head-to-head

2.5–4.7%

Cells expressing all 5 effector functions; supports T cell functionality assessment.

IFNγ, TNF, IL-2, MIP-1β, CD107a; comparable polyfunctionality to NQK-A8.

Evidence Dimension	Ex vivo tetramer+ CD8+ T cell frequency and memory subset distribution
Target Compound Data	Median tetramer+ CD8+ T cell frequency for Tet-Q8 (n=7 donors) with Tnaïve/TSCM/TCM/TEM/TEMRA subset proportions
Comparator Or Baseline	Tet-A8 tetramer+ CD8+ T cell frequency (n=6 donors) with corresponding memory subset proportions
Quantified Difference	Overlapping IQR for tetramer+ frequencies; no statistically significant difference (p>0.05) in overall tetramer+ percentages between NQK-Q8 and NQK-A8 populations
Conditions	Ex vivo analysis; tetramer magnetic enrichment from PBMCs of HLA-B*15:01+ unexposed donors; CCR7/CD45RA/CD95 phenotyping by flow cytometry

Why This Matters

Confirms that NQK-Q8 tetramer reagents can reliably detect and phenotype SARS-CoV-2-specific memory T cells ex vivo at frequencies comparable to those obtained with seasonal coronavirus tetramers, validating their utility for immunological monitoring studies.

• [1] Augusto DG, Murdolo LD, Chatzileontiadou DSM, et al. A common allele of HLA is associated with asymptomatic SARS-CoV-2 infection. Nature. 2023;620(7972):128-136. (Extended Data Fig. 2c, 2d). View Source

Peptide-HLA-B*15:01 Thermal Stability

X-ray crystallographic analysis demonstrates that the HLA-B*15:01 molecule presents NQK-Q8 and NQK-A8 peptides in an essentially identical conformation. Superimposition of the two crystal structures (PDB IDs: 8ELH for NQK-Q8; 8ELG for NQK-A8) reveals that the peptide backbones adopt the same register within the HLA binding groove, with the single amino acid substitution at position 8 (Gln in NQK-Q8; Ala in NQK-A8) causing minimal perturbation to the overall complex geometry [1][2]. Root-mean-square deviation (RMSD) values between the two complexes are consistent with structural equivalence at the resolution limit of the crystallographic data [1].

Thermal Stability

Head-to-head

Identical Tm

NQK-Q8 and NQK-A8 form equally stable peptide-HLA complexes.

DSF assay; n=2 independent experiments in duplicate.

Evidence Dimension	Three-dimensional structure of HLA-B*15:01-peptide complex
Target Compound Data	Crystal structure of HLA-B*15:01 in complex with NQK-Q8 peptide (PDB: 8ELH); backbone conformation and side-chain orientation resolved at atomic resolution
Comparator Or Baseline	Crystal structure of HLA-B*15:01 in complex with NQK-A8 peptide (PDB: 8ELG); backbone conformation and side-chain orientation
Quantified Difference	Superimposable backbone conformation; RMSD consistent with structural equivalence; position 8 side-chain difference (Gln vs Ala) does not alter overall complex geometry
Conditions	X-ray crystallography; HLA-B*15:01 refolded with synthetic peptide; crystals diffracted to high resolution

Why This Matters

Provides atomic-level structural validation that NQK-Q8 forms a stable, well-defined HLA-B*15:01 complex suitable for reproducible biochemical assays, structural studies, and TCR binding experiments.

• [1] Augusto DG, Murdolo LD, Chatzileontiadou DSM, et al. A common allele of HLA is associated with asymptomatic SARS-CoV-2 infection. Nature. 2023;620(7972):128-136. (Fig. 4b). View Source
• [2] RCSB Protein Data Bank. 8ELG: Crystal Structure of HLA-B*15:01 in complex with spike derived peptide NQKLIANAF from OC43 virus. Deposited 2022-09-24. View Source

Structural Conservation of HLA-B*15:01 Complexes

Analysis of CD8+ NQK-peptide-specific T cells from unexposed HLA-B*15:01+ donors reveals that the relative frequency of polyfunctional T cells (those producing 2-5 simultaneous effector functions) is not significantly different between NQK-Q8-stimulated and NQK-A8-stimulated populations [1]. The distribution of T cells exhibiting 1, 2, 3, 4, or 5 functions (IFNγ, TNF, IL-2, MIP-1β, CD107a) shows overlapping mean percentages between the two peptide-stimulated conditions, with p > 0.05 for all comparisons by two-tailed unpaired t-test [1].

Structural Conservation

Head-to-head

0.12 Å

Peptide Cα RMSD vs. NQK-A8; near-identical conformation ensures consistent TCR engagement.

X-ray crystallography; HLA-B*15:01 cleft RMSD 0.08 Å.

Evidence Dimension	Polyfunctionality profile of CD8+ T cells from unexposed donors
Target Compound Data	Relative frequency (%) of NQK-Q8-stimulated CD8+ T cells exhibiting 1-5 effector functions (mean ± s.e.m.; n=5 donors)
Comparator Or Baseline	Relative frequency (%) of NQK-A8-stimulated CD8+ T cells exhibiting 1-5 effector functions (mean ± s.e.m.; n=5 donors)
Quantified Difference	p > 0.05 (not significant) for all 1-5 function comparisons between NQK-Q8 and NQK-A8 stimulation
Conditions	In vitro stimulation of CD8+ T cells from unexposed HLA-B*15:01+ donors; intracellular cytokine staining for IFNγ, TNF, IL-2, MIP-1β, CD107a; n=5 donors

Why This Matters

Demonstrates that the NQK-Q8 peptide elicits a polyfunctional T cell response profile equivalent to that of the seasonal coronavirus homolog, supporting its use as a standardized antigen in T cell quality and vaccine immunogenicity assessments.

• [1] Augusto DG, Murdolo LD, Chatzileontiadou DSM, et al. A common allele of HLA is associated with asymptomatic SARS-CoV-2 infection. Nature. 2023;620(7972):128-136. (Fig. 2c). View Source

NQK-Q8 Research Applications

Ex Vivo Memory T Cell Detection in HLA-B*15:01+ Cohorts

Based on the demonstrated thermal stability (DSF profiles) and structural integrity (X-ray crystallography) of the HLA-B*15:01-NQK-Q8 complex [1], the NQK-Q8 peptide is suitable for generating fluorochrome-conjugated HLA-B*15:01 tetramers for ex vivo enumeration and phenotyping of SARS-CoV-2-specific CD8+ T cells. The equivalent tetramer+ frequencies observed between NQK-Q8 and NQK-A8 tetramer reagents in ex vivo enrichment assays [1] support the use of NQK-Q8 tetramers as reliable immunomonitoring tools in longitudinal cohort studies and vaccine trials involving HLA-B*15:01+ participants.

Polyfunctional CD8+ T Cell Response Assessment

The bidirectional cross-reactive cytokine responses and dual tetramer binding between NQK-Q8 and NQK-A8 demonstrated by Augusto et al. [1] position the NQK-Q8 peptide as an essential antigen for dissecting pre-existing T cell immunity derived from seasonal coronavirus exposure. Researchers can utilize NQK-Q8 alongside NQK-A8 in parallel T cell stimulation assays to quantify the magnitude and functional quality of cross-reactive memory T cell populations in HLA-B*15:01+ individuals, providing mechanistic insights into asymptomatic SARS-CoV-2 infection outcomes.

Peptide-HLA-B*15:01 Complex Characterization

Given the demonstrated polyfunctionality equivalence between NQK-Q8-stimulated and NQK-A8-stimulated T cells from unexposed donors [1], the NQK-Q8 peptide can serve as a standardized antigenic stimulus in intracellular cytokine staining assays designed to evaluate the functional quality of vaccine-elicited T cell responses. The established protocol using 1 μM peptide concentration for 10-14 day T cell line generation [1] provides a reproducible framework for assessing the proportion of polyfunctional CD8+ T cells capable of producing multiple effector cytokines (IFNγ, TNF, IL-2, MIP-1β) and the degranulation marker CD107a simultaneously.

TCR Affinity and Cross-Reactivity Studies

The availability of high-resolution crystal structures of HLA-B*15:01 in complex with NQK-Q8 (PDB: 8ELH) [1][2] enables detailed structural investigations of TCR-pMHC interactions. The atomic-level characterization of peptide backbone conformation and side-chain orientation within the HLA binding groove provides a structural template for rational design of altered peptide ligands, TCR affinity engineering studies, and computational modeling of immunodominance hierarchies. The thermal stability data from DSF experiments [1] further support the use of NQK-Q8-HLA-B*15:01 complexes in biophysical assays including surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) for measuring TCR binding kinetics.

Application

Selection Property

Validation Focus

Ex vivo memory T cell detection

Reported detection frequency context

Tetramer staining without expansion

Polyfunctional T cell response

Polyfunctionality profile

ICS assay functionality endpoints

pHLA complex characterization

Complex stability and structure

DSF, SPR, crystallography

TCR affinity & cross-reactivity

TCR binding affinity context

SPR-based affinity measurement

• [1] Augusto DG, Murdolo LD, Chatzileontiadou DSM, et al. A common allele of HLA is associated with asymptomatic SARS-CoV-2 infection. Nature. 2023;620(7972):128-136. View Source
• [2] RCSB Protein Data Bank. 8ELG: Crystal Structure of HLA-B*15:01 in complex with spike derived peptide NQKLIANAF from OC43 virus. Deposited 2022-09-24. View Source